Cas no 1803796-51-1 (3-Hydroxy-4-phenylpyridine-2-acetonitrile)

• Product Name: 3-Hydroxy-4-phenylpyridine-2-acetonitrile
• CAS No: 1803796-51-1
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 4906689
• Update Time: 2025-05-27

3-Hydroxy-4-phenylpyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-phenylpyridine-2-acetonitrile

• Inchi： 1S/C13H10N2O/c14-8-6-12-13(16)11(7-9-15-12)10-4-2-1-3-5-10/h1-5,7,9,16H,6H2
• InChI Key： FGOHKDRKPLKXMN-UHFFFAOYSA-N
• SMILES： OC1C(CC#N)=NC=CC=1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 1.8
• Topological Polar Surface Area: 56.9

Additional information on 3-Hydroxy-4-phenylpyridine-2-acetonitrile

Comprehensive Overview of 3-Hydroxy-4-phenylpyridine-2-acetonitrile (CAS No. 1803796-51-1): Properties, Applications, and Industry Insights

3-Hydroxy-4-phenylpyridine-2-acetonitrile (CAS 1803796-51-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This heterocyclic nitrile derivative combines a pyridine core with a phenyl substituent and hydroxyl functionality, making it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for targeted drug discovery solutions.

The compound's CAS registry number 1803796-51-1 serves as a critical identifier in chemical databases, ensuring precise tracking across global supply chains. With molecular formula C₁₃H₁₀N₂O, its acetonitrile moiety enables diverse chemical modifications, while the 3-hydroxy-4-phenylpyridine scaffold contributes to π-π stacking interactions in molecular recognition—a property increasingly exploited in cancer therapeutics and neurological disorder research. These characteristics position it as a valuable building block in modern medicinal chemistry.

Analytical studies reveal that 3-Hydroxy-4-phenylpyridine-2-acetonitrile exhibits favorable solubility in polar aprotic solvents like DMSO (≥50 mg/mL), facilitating its use in high-throughput screening. Its melting point range of 210-215°C and calculated LogP of 1.82 suggest balanced lipophilicity for drug-like properties. Researchers particularly value its hydrogen-bond donor/acceptor capacity, which enhances binding affinity in enzyme inhibition assays—a feature frequently discussed in AI-driven molecular design forums and computational chemistry platforms.

In material science applications, this compound's conjugated π-system shows promise for developing organic semiconductors and photocatalysts. The phenylpyridine backbone contributes to electron delocalization, while the cyano group enables cross-coupling reactions for polymer synthesis. Such applications resonate with current industry trends toward sustainable electronics and green chemistry initiatives, making it a frequent search term in advanced materials research databases.

Quality control protocols for CAS 1803796-51-1 typically employ HPLC (purity ≥98%) and LC-MS characterization. Stability studies indicate proper storage under inert atmosphere at -20°C prevents degradation—an essential consideration for laboratories focusing on long-term compound preservation. These technical specifications address common queries from chemical procurement specialists and process chemists optimizing synthetic routes.

The commercial availability of 3-Hydroxy-4-phenylpyridine-2-acetonitrile through specialty chemical suppliers has expanded significantly since 2020, reflecting 27% annual growth in pharmaceutical intermediate demand. Current pricing models range from $120-$450 per gram depending on batch size and purity—a frequently searched parameter by cost-conscious research teams. Regulatory documentation typically includes SDS, COA, and REACH compliance statements, addressing compliance concerns in global chemical trade.

Emerging patent literature (e.g., WO2021154437) demonstrates innovative applications of this scaffold in allosteric modulator development for G-protein coupled receptors. Such breakthroughs correlate with rising Google Scholar citations (83% increase 2021-2023) and frequent mentions in drug discovery webinars. The compound's structural versatility also enables derivatization for proteolysis targeting chimeras (PROTACs)—a hot topic in degradation therapeutics communities.

Environmental fate studies of 1803796-51-1 show moderate biodegradability (OECD 301B: 42% in 28 days), with photolysis being the primary degradation pathway. These ecotoxicological profiles respond to growing industry emphasis on green synthetic pathways and benign-by-design principles. Computational models predict low bioaccumulation potential (BCF <100), making it preferable over persistent alternatives in environmentally conscious formulations.

Future research directions for 3-Hydroxy-4-phenylpyridine-2-acetonitrile include exploration as a fluorescent probe scaffold due to its intrinsic luminescence properties, and as a ligand for transition metal catalysis. These applications align with trending searches for multifunctional chemical building blocks and catalytic auxiliaries. The compound's balanced structure-activity relationship continues to inspire innovation across life sciences and material engineering domains.